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Compound Name: Nb-Demethylechitamine

Cat. No.: B12384961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nb-Demethylechitamine is a monoterpenoid indole alkaloid that has been isolated from plants

of the Alstonia genus, notably from the twigs of Alstonia rostrata[1]. This compound has

garnered interest within the scientific community due to its potential biological activities.

Research has demonstrated that Nb-Demethylechitamine exhibits in vitro cytotoxic activity

against several human cancer cell lines, including human myeloid leukemia (HL-60), liver

cancer (SMMC-7721), lung cancer (A-549), breast cancer (MCF-7), and colon cancer (SW480)

cells[1]. These findings underscore the potential of Nb-Demethylechitamine as a lead

compound in the development of novel anticancer therapeutics.

This document provides a detailed protocol for the isolation and purification of Nb-
Demethylechitamine from plant material. The methodology is based on established principles

of natural product chemistry, particularly the extraction and purification of indole alkaloids from

Alstonia species.

Experimental Protocols
Plant Material Collection and Preparation

Source Material: Twigs of Alstonia rostrata.

Collection: The plant material should be collected and authenticated by a qualified botanist.
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Preparation: The collected twigs are washed with distilled water to remove any adhering dust

and foreign matter. They are then air-dried in the shade at room temperature for 10-14 days

until brittle. The dried material is ground into a coarse powder using a mechanical grinder.

Extraction of Crude Alkaloids
Maceration: The powdered plant material (e.g., 1 kg) is macerated with methanol (e.g., 5 L)

at room temperature for 72 hours with occasional stirring.

Filtration and Concentration: The methanol extract is filtered, and the solvent is evaporated

under reduced pressure using a rotary evaporator to yield a crude methanol extract.

Acid-Base Extraction:

The crude methanol extract is dissolved in 10% aqueous acetic acid.

The acidic solution is then washed with ethyl acetate to remove neutral and weakly basic

compounds.

The aqueous layer is basified to pH 9-10 with ammonium hydroxide.

The basic solution is then extracted with dichloromethane.

The dichloromethane layers are combined, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure to obtain the crude alkaloid fraction.

Chromatographic Purification of Nb-
Demethylechitamine

Silica Gel Column Chromatography (Initial Separation):

The crude alkaloid fraction is adsorbed onto a small amount of silica gel and loaded onto a

silica gel column.

The column is eluted with a gradient of increasing polarity, starting with a non-polar solvent

and gradually introducing a more polar solvent. A common solvent system for indole

alkaloids is a gradient of chloroform and methanol. For example, starting with 100%

chloroform and gradually increasing the methanol concentration.
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Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Thin Layer Chromatography (TLC) Monitoring:

Stationary Phase: Silica gel 60 F254 plates.

Mobile Phase: A mixture of chloroform and methanol (e.g., 9:1 v/v). This may require

optimization.

Visualization: The plates are visualized under UV light (254 nm and 366 nm) and by

spraying with Dragendorff's reagent, which gives an orange or brown spot for alkaloids.

Fractions with similar TLC profiles are pooled.

Preparative High-Performance Liquid Chromatography (HPLC) (Final Purification):

The pooled fractions containing Nb-Demethylechitamine are further purified by

preparative HPLC.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic

acid) is a common choice for the separation of alkaloids. The exact gradient should be

optimized based on analytical HPLC runs.

Detection: UV detection at a wavelength determined from the UV spectrum of Nb-
Demethylechitamine (e.g., 254 nm).

The peak corresponding to Nb-Demethylechitamine is collected, and the solvent is

removed under reduced pressure to yield the purified compound.

Structure Elucidation and Purity Assessment
The structure of the isolated compound should be confirmed using spectroscopic methods

such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy

(¹H NMR, ¹³C NMR, COSY, HMBC, HSQC).

The purity of the final compound should be assessed by analytical HPLC.
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Data Presentation
The following table presents representative quantitative data for the isolation and purification of

Nb-Demethylechitamine. These values are illustrative and will vary depending on the starting

material and experimental conditions.

Step
Starting
Material

Product Yield (%) Purity (%)

Extraction
1 kg dried A.

rostrata twigs

Crude Methanol

Extract
10-15 ~5

Acid-Base

Partition

100 g Crude

Extract

Crude Alkaloid

Fraction
2-4 ~20

Silica Gel

Column

Chromatography

2 g Crude

Alkaloid Fraction

Enriched

Fraction
0.1-0.5 ~70

Preparative

HPLC

100 mg Enriched

Fraction

Purified Nb-

Demethylechitam

ine

0.01-0.05 >98

Mandatory Visualization
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Caption: Experimental workflow for the isolation and purification of Nb-Demethylechitamine.
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Caption: Postulated cytotoxic mechanism of action for Nb-Demethylechitamine.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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